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Compound of Interest

Compound Name: Tricyclopentylphosphine

Cat. No.: B1587364

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for tricyclopentylphosphine
(CAS Number: 7650-88-6), a pyrophoric and corrosive organophosphine compound frequently
utilized as a ligand in catalysis. Adherence to strict safety protocols is paramount when
handling this reactive chemical to mitigate risks in a laboratory or manufacturing setting. The
following sections detail the physical and chemical properties, hazard classifications, and
emergency procedures associated with tricyclopentylphosphine, compiled from various
safety data sheets (SDS).

Physicochemical Properties

Tricyclopentylphosphine is a solid with a characteristic odor. Key physical and chemical data

are summarized below for easy reference.
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Property Value Source
Molecular Formula CisH27P [1112]
Molecular Weight 238.35 g/mol [1][2]
Appearance White solid [3]
Melting Point 77 -83°C/170.6 -181.4 °F [3]
Flash Point 210 °C (410.0 °F) - closed cup [2]

_ 0.986 g/mL at 20 °C; 0.979
Density . [2]
g/mL at 25 °C

Refractive Index n20/D 1.538 (lit.) [2]

Hazard Identification and Classification

Tricyclopentylphosphine is classified as a hazardous substance. The primary hazards are its
pyrophoric nature, meaning it can ignite spontaneously on contact with air, and its corrosive
effects on skin and eyes.

GHS Hazard Classifications:[1]

¢ Pyrophoric Liquids: Category 1

o Skin Corrosion/Irritation: Category 1B

e Serious Eye Damage/Eye Irritation: Category 1
Signal Word: Danger[1]

Hazard Statements:[4]

o H250: Catches fire spontaneously if exposed to air.
o H314: Causes severe skin burns and eye damage.

e H413: May cause long lasting harmful effects to aquatic life.
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Safe Handling and Storage

Due to its air-sensitive and corrosive nature, stringent protocols must be followed when
handling and storing tricyclopentylphosphine.

Handling:[5][6][7][8]

o Work should be conducted under an inert atmosphere, such as in a glovebox or using
Schlenk line techniques.

» Avoid all personal contact, including inhalation of dust or fumes.

» Use personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.

¢ Prevent the formation of dust and aerosols.
» Wash hands thoroughly after handling.

Storage:[6][7][8]

Store in a tightly sealed container under an inert atmosphere (e.g., argon).

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials, such as oxidizing agents.

Refrigeration at 2-8°C is often recommended to minimize degradation.[5]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures:
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Exposure Route

First-Aid Procedure

Source

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[316]1[7]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek immediate

medical attention.

[3]7]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[3161[7]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

[317]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[4] Do

NOT use water.

» Specific Hazards: The material is pyrophoric and may ignite spontaneously in air. Thermal

decomposition can produce toxic gases, including oxides of phosphorus.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][7]

Accidental Release Measures:
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e Evacuate personnel to a safe area.

e Ensure adequate ventilation.

e Remove all sources of ignition.

o Wear appropriate personal protective equipment.

» Contain the spill and collect the material using non-sparking tools. Place in a suitable, closed
container for disposal.

Hazard Response Workflow

The following diagram illustrates the logical workflow for responding to a hazard involving

tricyclopentylphosphine.
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Tricyclopentylphosphine Hazard Response
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Tricyclopentylphosphine Hazard Response Workflow
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Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a formal safety data sheet (SDS) or professional safety training. Always consult
the most current SDS for tricyclopentylphosphine from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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